Cas no 1176723-60-6 (6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine)

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine structure
1176723-60-6 structure
Product Name:6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine
CAS No:1176723-60-6
MF:C11H17BN2O2
MW:220.075882673264
CID:1037319
PubChem ID:17750484
Update Time:2025-09-23

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinamine
    • 5-Aminopyridine-2-boronic acid pinacol ester
    • 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine
    • BE32
    • DB-091002
    • 1176723-60-6
    • KGJLKZBQDICBMF-UHFFFAOYSA-N
    • DA-36986
    • CS-0310529
    • BXB72360
    • AKOS015947384
    • AB31190
    • SCHEMBL9940656
    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine
    • MDL: MFCD07367544
    • Inchi: 1S/C11H17BN2O2/c1-10(2)11(3,4)16-12(15-10)9-6-5-8(13)7-14-9/h5-7H,13H2,1-4H3
    • InChI Key: KGJLKZBQDICBMF-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CN=2)N)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 220.13800
  • Monoisotopic Mass: 220.1383080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.4Ų

Experimental Properties

  • PSA: 57.37000
  • LogP: 1.54420

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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